Cas no 54367-65-6 (5-Bromo-1-Phenyl-1h-Pyrazole-4-Carboxylic Acid)

5-Bromo-1-Phenyl-1H-pyrazole-4-carboxylic acid is a heterocyclic compound featuring a pyrazole core substituted with a bromine atom at the 5-position and a phenyl group at the 1-position, along with a carboxylic acid functional group at the 4-position. This structure makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The bromine substituent enhances reactivity for further functionalization, while the carboxylic acid group allows for derivatization into esters, amides, or other derivatives. Its well-defined molecular architecture and stability under standard conditions make it a reliable building block for research and industrial applications.

5-Bromo-1-Phenyl-1h-Pyrazole-4-Carboxylic Acid structure

54367-65-6 structure

Product Name:5-Bromo-1-Phenyl-1h-Pyrazole-4-Carboxylic Acid

CAS No:54367-65-6

MF:C₁₀H₇BrN₂O₂

MW:267.078781366348

CID:3233113

PubChem ID:13821931

Update Time:2025-10-29

5-Bromo-1-Phenyl-1h-Pyrazole-4-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 1H-PYRAZOLE-4-CARBOXYLIC ACID, 5-BROMO-1-PHENYL-
- 5-Bromo-1-phenyl-1H-pyrazole-4-carboxylic acid
- 5-bromo-1-phenyl-1H-pyrazole-4-carboxylicacid
- Z1551948114
- SCHEMBL5067628
- 5-bromo-1-phenylpyrazole-4-carboxylic acid
- CS-0233085
- AKOS022666515
- JDXINZHHDLGKGO-UHFFFAOYSA-N
- EN300-130677
- ECA36765
- 54367-65-6
- 5-Bromo-1-Phenyl-1h-Pyrazole-4-Carboxylic Acid
- Inchi： 1S/C10H7BrN2O2/c11-9-8(10(14)15)6-12-13(9)7-4-2-1-3-5-7/h1-6H,(H,14,15)
- InChI Key： JDXINZHHDLGKGO-UHFFFAOYSA-N
- SMILES： N1(C2=CC=CC=C2)C(Br)=C(C(O)=O)C=N1

Computed Properties

Exact Mass: 265.96909Da
Monoisotopic Mass: 265.96909Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 55.1Å²

5-Bromo-1-Phenyl-1h-Pyrazole-4-Carboxylic Acid Pricemore >>

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